Cas no 10102-94-0 (5-Bromo-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-Bromo-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 10102-94-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD03906373
• CID: 98793
• PubChem ID: 778451
• Update Time: 2024-11-04

5-Bromo-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,5-bromo-1-methyl-
• 5-bromo-1-methylindole-3-carbaldehyde
• 5-bromo-1-methyl-3-indolecarbaldehyde
• 5-bromo-1-methyl-indole-3-carbaldehyde
• 5-bromo-1-methylindole-3-carboxaldehyde
• 5-bromo-3-formyl-1-methylindole
• N-methyl-5-bromoindole-3-carbaldehyde
• N-methyl-5-bromoindole-3-carboxaldehyde
• 1-Methyl-5-bromo-1H-indole-3-carboxaldehyde
• Albb-008669
• CHEMBRDG-BB 5100225
• 5-bromo-1-methyl-3-indolecarboxaldehyde
• 5-Bromo-1-methyl-1H-indole-3-carboxaldehyde
• 5-bromo-1-methyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 1H-Indole-3-carboxaldehyde, 5-bromo-1-methyl-
• CBDivE_009519
• NZJJLQUTQOICBN-UHFFFAOYSA-N
• 1-methyl-5-bromoindole-3-aldehyde
• STK501676
• FCH931286
• BBL025587
• 7307AC
• AB
• SY082358
• FT-0679405
• DTXSID70354668
• AKOS000104004
• AS-66479
• 10102-94-0
• SCHEMBL5437254
• W17578
• CS-0151182
• MFCD03906373
• A26895
• DB-058552

• MDL： MFCD03906373
• Inchi： 1S/C10H8BrNO/c1-12-5-7(6-13)9-4-8(11)2-3-10(9)12/h2-6H,1H3
• InChI Key： NZJJLQUTQOICBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)=CN2C

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 2.2

Experimental Properties

• Density: 1.52
• Melting Point: 134-136 ºC
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.631
• PSA: 22.00000
• LogP: 2.75330

5-Bromo-1-methyl-1H-indole-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles